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Compound of Interest

Compound Name: Chrysosplenol C

CAS No.: 23370-16-3

Cat. No.: B1196787

Get Quote

Executive Summary & Scientific Rationale
While Artemisia annua is globally recognized for the antimalarial sesquiterpene lactone

Artemisinin, its therapeutic efficacy is significantly potentiated by a suite of polymethoxylated

flavonoids.[1][2] Among these, Chrysosplenol C (3,7,3'-trimethoxy-5,6,4'-trihydroxyflavone)

has emerged as a critical synergistic agent, exhibiting immunomodulatory potential and the

ability to sensitize parasitic/cancer cells to artemisinin activity.

Isolating Chrysosplenol C presents a specific challenge: it shares high structural similarity with

its congener Chrysosplenol D (3,6,7,3'-tetramethoxy-5,4'-dihydroxyflavone).[3] The primary

difference lies at the C-6 position (hydroxyl in 'C' vs. methoxyl in 'D'), resulting in subtle polarity

differences that must be exploited during fractionation.

This protocol details a self-validating isolation workflow designed to enrich, separate, and purify

Chrysosplenol C from the complex lipophilic matrix of A. annua leaves.[3]
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Before initiating extraction, the operator must understand the physicochemical behavior of the

target.

Property Specification Experimental Implication

IUPAC Name

5,6-dihydroxy-2-(4-hydroxy-3-

methoxyphenyl)-3,7-

dimethoxychromen-4-one

Target Structure

Molecular Formula C₁₈H₁₆O₈ (MW: 360.3 g/mol )
Monitor m/z 361 [M+H]⁺ in LC-

MS.[3]

Polarity Class
Lipophilic Flavonoid

(Polymethoxylated)

Soluble in CHCl₃, EtOAc,

MeOH.[3] Poorly soluble in

water.[3]

Key Functionality 3,7,3'-OMe; 5,6,4'-OH
The 6-OH group makes 'C'

slightly more polar than 'D'.

TLC Behavior

Dark spot under UV₂₅₄;

Yellow/Orange under UV₃₆₆

(post-derivatization)

Elutes after Chrysosplenol D

on Silica Gel (Normal Phase).

[3]

Isolation Workflow Visualization
The following flowchart illustrates the logic of the separation, highlighting the critical "Fork in the

Road" where Chrysosplenol C is separated from Artemisinin and Chrysosplenol D.
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Figure 1: Step-by-step fractionation logic.[3] Note the critical Chloroform partition step which

concentrates the polymethoxylated flavonoids.

Detailed Experimental Protocol
Phase 1: Extraction & Enrichment (The "Clean Catch")
Objective: Maximize flavonoid recovery while minimizing chlorophyll and wax load.[3]

Maceration: Suspend 1.0 kg of air-dried, pulverized A. annua leaves in 5.0 L of 95% Ethanol

(EtOH).

Why 95% EtOH? Pure MeOH is efficient but extracts excessive chlorophyll. 95% EtOH

strikes a balance, extracting aglycones (like Chrysosplenol C) effectively.[3]

Duration: Agitate at room temperature (25°C) for 24 hours. Repeat extraction 3 times.

Concentration: Combine filtrates and evaporate under reduced pressure (Rotary Evaporator)

at <45°C to yield a dark green syrupy residue.

Caution: Higher temperatures may degrade labile artemisinin derivatives present in the

mix, though flavonoids are generally stable.[3]

Phase 2: Liquid-Liquid Partitioning (The Polarity Filter)
Objective: Separate lipophilic flavonoids from extreme non-polars (waxes) and polar

glycosides.[3]

Suspension: Suspend the crude residue in 1.0 L of distilled water.

Hexane Wash: Partition with n-Hexane (3 x 1.0 L).

Action: The hexane layer will turn dark green.[3] This removes chlorophyll, lipids, and a

significant portion of Artemisinin.[3]

Check: Save the Hexane fraction if Artemisinin recovery is a secondary goal.[3]

Chloroform Extraction (CRITICAL): Extract the remaining aqueous phase with Chloroform

(CHCl₃) (3 x 1.0 L).[3]
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Mechanism:[4] Polymethoxylated flavonoids (Chrysosplenol C & D, Casticin) are highly

soluble in CHCl₃ due to their methylated hydroxyl groups.[3] They will migrate into this

organic phase.[3]

Drying: Dry the CHCl₃ fraction over anhydrous Na₂SO₄, filter, and concentrate to dryness.

This is the Target Fraction.

Phase 3: Chromatographic Separation[3]
Step A: Silica Gel Open Column (Normal Phase)
Stationary Phase: Silica Gel 60 (230–400 mesh).[3] Mobile Phase Gradient: Chloroform (A) /

Methanol (B).[3]

Packing: Slurry pack the column using CHCl₃.

Elution Strategy:

100% CHCl₃: Elutes residual waxes/terpenes.[3]

99:1 to 98:2 (A:B): Elutes Chrysosplenol D (Less polar, 4 OMe groups).[3]

95:5 to 90:10 (A:B): Elutes Chrysosplenol C (More polar, 3 OMe/3 OH groups).[3]

Monitoring: Check fractions via TLC (Silica F254).

Visualization: Spray with 1% AlCl₃ in EtOH.[3] Flavonoids fluoresce intense yellow under

UV (366 nm).[3]

Differentiation: Chrysosplenol C will have a lower R_f value than Chrysosplenol D in a

CHCl₃:MeOH (95:[3]5) system.

Step B: Sephadex LH-20 (Molecular Sieving)
Objective: Remove residual chlorophyll breakdown products and separate closely related

congeners based on hydrogen bonding.[3]

Solvent: Methanol:Chloroform (1:1).[3]
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Procedure: Dissolve the Chrysosplenol C-rich fraction from Step A in minimum solvent and

load onto the Sephadex column.

Collection: Collect sub-fractions. Flavonoids typically elute as distinct yellow bands.[3]

Step C: Preparative HPLC (Final Polishing)
System: C18 Reverse Phase Column (e.g., Phenomenex Luna, 5µm, 250 x 21.2 mm).[3]

Mobile Phase: Water (0.1% Formic Acid) [A] / Acetonitrile [B].[3]

Time (min) % Buffer B Flow Rate Note

0-5 30% 10 mL/min Equilibration

5-25 30% -> 60% 10 mL/min Linear Gradient

25-30 60% -> 100% 10 mL/min Wash

Elution Order (Reverse Phase): Unlike Silica, Chrysosplenol C (more polar) will elute

before Chrysosplenol D (less polar) and Casticin.[3]

Detection: UV at 345 nm (Band I absorption of flavonols).[3]

Validation & Quality Control
To ensure the isolate is indeed Chrysosplenol C and not an isomer, compare spectral data

against these standard parameters.

Mass Spectrometry (ESI-MS)[3]
Positive Mode:m/z 361.1 [M+H]⁺

Negative Mode:m/z 359.1 [M-H]⁻

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ or CDCl₃[3]
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Position ¹H Shift (δ ppm) Multiplicity Assignment Logic

C-3 - -

Methoxy group (3-

OMe) present (~3.80

ppm)

C-6 - -

Hydroxyl group (6-

OH).[3] Distinctive

feature vs

Chrysosplenol D

(which has 6-OMe).[3]

C-7 - -

Methoxy group (7-

OMe) present (~3.85

ppm)

C-8 ~6.50 - 6.90 Singlet
Only proton on Ring

A.

C-2' ~7.50 - 7.70 Doublet (J=2 Hz) Ring B proton.

C-5' ~6.90 - 7.00 Doublet (J=8 Hz)
Ring B proton (ortho

coupling).[3]

C-6' ~7.60 - 7.80 dd Ring B proton.

3'-OMe ~3.80 - 3.90 Singlet Methoxy on Ring B.

Diagnostic Check: The absence of a methoxy signal at the C-6 position (which would appear in

Chrysosplenol D) and the presence of the C-8 proton singlet are the primary confirmations for

Chrysosplenol C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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